Cas no 873215-29-3 (Histone H3 (1-21))

Histone H3 (1-21) is a synthetic peptide corresponding to the N-terminal 1-21 amino acid sequence of human Histone H3. This fragment is widely utilized in epigenetic research, particularly in studies involving post-translational modifications (PTMs) such as methylation, acetylation, and phosphorylation, which play critical roles in chromatin structure and gene regulation. The peptide serves as a substrate for histone-modifying enzymes, enabling investigations into their activity and specificity. Its high purity and well-defined sequence ensure reproducibility in experimental assays. Histone H3 (1-21) is a valuable tool for elucidating mechanisms of transcriptional regulation, nucleosome dynamics, and epigenetic signaling pathways.
Histone H3 (1-21) structure
Histone H3 (1-21) structure
Product Name:Histone H3 (1-21)
CAS No:873215-29-3
MF:C94H172N36O28
MW:2254.6
CID:4744535
PubChem ID:56666474
Update Time:2026-02-26

Histone H3 (1-21) Chemical and Physical Properties

Names and Identifiers

    • Histone H3 (1-21)
    • BDBM50270478
    • CHEMBL1797646
    • DA-64175
    • AKOS040758416
    • 873215-29-3
    • Inchi: InChI=1S/C94H172N36O28/c1-46(2)42-63(84(150)115-50(6)91(157)158)125-81(147)61(30-32-66(100)135)121-76(142)55(23-11-15-35-96)119-79(145)59(27-19-39-109-93(104)105)123-86(152)65-29-21-41-130(65)90(156)49(5)114-75(141)54(22-10-14-34-95)116-69(138)44-111-68(137)43-112-87(153)70(51(7)132)127-85(151)64(45-131)126-80(146)56(24-12-16-36-97)120-78(144)58(26-18-38-108-92(102)103)118-74(140)48(4)113-88(154)71(52(8)133)128-83(149)62(31-33-67(101)136)122-77(143)57(25-13-17-37-98)124-89(155)72(53(9)134)129-82(148)60(117-73(139)47(3)99)28-20-40-110-94(106)107/h46-65,70-72,131-134H,10-45,95-99H2,1-9H3,(H2,100,135)(H2,101,136)(H,111,137)(H,112,153)(H,113,154)(H,114,141)(H,115,150)(H,116,138)(H,117,139)(H,118,140)(H,119,145)(H,120,144)(H,121,142)(H,122,143)(H,123,152)(H,124,155)(H,125,147)(H,126,146)(H,127,151)(H,128,149)(H,129,148)(H,157,158)(H4,102,103,108)(H4,104,105,109)(H4,106,107,110)/t47-,48-,49-,50-,51+,52+,53+,54-,55-,56-,57-,58-,59-,60-,61-,62-,63-,64-,65-,70-,71-,72-/m0/s1
    • InChI Key: OJIDDTQPKBXBPY-LSFKTUMCSA-N
    • SMILES: CC(C)CC(C(=O)NC(C)C(=O)O)NC(=O)C(CCC(=O)N)NC(=O)C(CCCCN)NC(=O)C(CCCNC(=N)N)NC(=O)C1CCCN1C(=O)C(C)NC(=O)C(CCCCN)NC(=O)CNC(=O)CNC(=O)C(C(C)O)NC(=O)C(CO)NC(=O)C(CCCCN)NC(=O)C(CCCNC(=N)N)NC(=O)C(C)NC(=O)C(C(C)O)NC(=O)C(CCC(=O)N)NC(=O)C(CCCCN)NC(=O)C(C(C)O)NC(=O)C(CCCNC(=N)N)NC(=O)C(C)N

Computed Properties

  • Exact Mass: 2254.3175338g/mol
  • Monoisotopic Mass: 2253.3141790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 40
  • Hydrogen Bond Acceptor Count: 36
  • Heavy Atom Count: 158
  • Rotatable Bond Count: 83
  • Complexity: 4780
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 22
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -15.9
  • Topological Polar Surface Area: 1090Ų

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Additional information on Histone H3 (1-21)

Exploring Histone H3 (1-21) (CAS No. 873215-29-3): A Key Peptide in Epigenetics and Biomedical Research

In the rapidly evolving field of epigenetics, Histone H3 (1-21) (CAS No. 873215-29-3) has emerged as a critical tool for researchers studying chromatin dynamics and gene regulation. This synthetic peptide, corresponding to the N-terminal 1-21 amino acid sequence of Histone H3, plays a pivotal role in post-translational modifications (PTMs) such as methylation, acetylation, and phosphorylation. These modifications are central to understanding diseases like cancer, neurodegenerative disorders, and autoimmune conditions—topics dominating recent PubMed and Google Scholar searches.

The Histone H3 (1-21) fragment is particularly valuable due to its inclusion of the ARTKQTARKSTGGKAPRKQLA sequence, which contains multiple modifiable lysine and arginine residues. Researchers frequently search for "Histone H3 modifications in cancer" or "epigenetic biomarkers," reflecting the peptide's relevance in oncology. Studies leveraging this peptide have identified H3K4me3 (trimethylation at lysine 4) as a hallmark of active gene promoters, while H3K27me3 is linked to gene silencing—a hot topic in CRISPR-based epigenetic editing.

From a technical perspective, CAS No. 873215-29-3 is characterized by high purity (>95% via HPLC) and water solubility, making it ideal for in vitro assays like ELISA, Western blot, and ChIP-seq (chromatin immunoprecipitation sequencing). The rise of AI-driven drug discovery has also increased searches for "peptide-based epigenetic inhibitors," where this peptide serves as a substrate for screening HDAC (histone deacetylase) or HMT (histone methyltransferase) inhibitors.

Beyond academia, pharmaceutical companies are exploring Histone H3 (1-21) derivatives for epigenetic therapeutics. A 2023 Nature Biotechnology review highlighted its use in developing lysine-specific demethylase 1 (LSD1) inhibitors—a trending subject in clinical trials for AML (acute myeloid leukemia). This aligns with growing public interest in "personalized epigenetic medicine" and "reversing epigenetic age," as evidenced by Google Trends data.

For experimental optimization, researchers often inquire about "Histone H3 peptide storage conditions" or "stability in cell culture." Best practices recommend lyophilized storage at -20°C and reconstitution in PBS with 0.1% BSA to prevent degradation. Notably, the peptide's small size (21-mer) enables penetration in cell-penetrating peptide (CPP) conjugation studies—another area gaining traction in neurodegenerative disease research.

In summary, Histone H3 (1-21) (CAS No. 873215-29-3) bridges fundamental epigenetics and translational medicine. Its versatility in studying nucleosome assembly, transcription regulation, and disease-associated PTMs ensures its continued prominence in both literature and search engine queries, particularly as epigenetic therapies advance toward clinical approval.

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